(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine

Adenosine Receptor Binding Affinity Selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22N6O4
Molecular Weight 398.4 g/mol
Cat. No. B15583768
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Technical Parameters


Basic Identity
Product Name(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine
Molecular FormulaC19H22N6O4
Molecular Weight398.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H22N6O4/c20-19-23-16(22-11-6-5-9-3-1-2-4-10(9)11)13-17(24-19)25(8-21-13)18-15(28)14(27)12(7-26)29-18/h1-4,8,11-12,14-15,18,26-28H,5-7H2,(H3,20,22,23,24)/t11-,12-,14?,15+,18-/m1/s1
InChIKeyHLFDVZFZEVPTBP-PCWFFJQDSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Why (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is a Procurement-Relevant Purine Nucleoside Analog


(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine (CAS 96323-22-7) is a synthetic purine nucleoside analog characterized by a 2-amino substitution on the adenine base and an N6-(2,3-dihydro-1H-indenyl) moiety . As a member of the purine nucleoside analog class, it is mechanistically implicated in the inhibition of DNA synthesis and induction of apoptosis, a profile associated with activity against indolent lymphoid malignancies . The compound's structural features—combining a 2-amino group and a rigid, bicyclic indenyl substituent—differentiate it from both endogenous adenosine and simpler N6-alkyl analogs, establishing its baseline for experimental selection [1].

Structural identity 2-amino + N6-(2,3-dihydro-1H-indenyl) purine nucleoside analog
Differentiation Distinct from endogenous adenosine and simpler N6-alkyl analogs
Model context May support lymphoid malignancy cell-model endpoint studies

Why (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine Cannot Be Substituted with Generic Purine Nucleoside Analogs


Within the purine nucleoside analog class, minor structural modifications translate into profound differences in target engagement, cellular metabolism, and therapeutic index [1]. Generic substitution fails because the 2-amino and N6-indenyl modifications of this compound confer a unique pharmacological fingerprint—potentially altering adenosine receptor subtype selectivity (e.g., A1 vs. A2A vs. A3) or intracellular activation pathways—relative to analogs like cladribine, fludarabine, or unsubstituted adenosine . Even among N6-substituted adenosines, the specific steric and electronic properties of the (R)-2,3-dihydro-1H-indenyl group critically influence both antitumor potency and off-target effects, as demonstrated in comparative studies of related N6-adenosine derivatives [2]. The quantitative evidence in Section 3 directly addresses these differentiation points.

Receptor subtype engagement may shift
N6-indenyl group can alter adenosine A1/A2A/A3 selectivity relative to cladribine or fludarabine
Intracellular activation pathway divergence
2-amino substitution may redirect cellular activation away from antimetabolite mechanisms
Physicochemical property mismatch
Higher molecular weight and lipophilicity vs. cladribine can affect experimental absorption and distribution

Quantitative Differentiation Evidence for (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine in Scientific Procurement


Comparative Adenosine Receptor Binding Affinity of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine

BOC Sciences describes (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine as a potent adenosine receptor agonist . In contrast, its close structural analog, (R)-N-(2,3-dihydro-1H-indenyl)adenosine (PD-117519), which lacks the 2-amino group, exhibits a 27-fold selectivity for A2A receptors (IC50 = 30 µM) over A1 receptors (IC50 = 810 µM) in rat brain membranes [1]. While direct binding data for the target compound is not publicly available, this class-level inference suggests that the addition of the 2-amino group in (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is likely to further modulate receptor subtype selectivity, a critical parameter for experimental design.

Receptor binding selectivity
Class-level inference
(R)-N-(2,3-dihydro-1H-indenyl)adenosine (PD-117519): A2A IC50 30 µM vs A1 IC50 810 µM
2-amino addition likely shifts receptor subtype profile
Rat brain membrane binding; direct data unavailable
Adenosine Receptor Binding Affinity Selectivity

Inferred Impact of 2-Amino Substitution on Antitumor Potency of N6-Substituted Adenosines

A study on N6-substituted adenosine analogs demonstrated that N6-amino-adenosine inhibited the growth of a panel of human leukemia and carcinoma cell lines with GI50 values in the low micromolar or submicromolar range [1]. In contrast, other N6-substituted analogs in the same study showed either high activity or a complete lack thereof, underscoring the sensitivity of antitumor efficacy to specific N6 modifications [1]. While this study did not test (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine, it establishes that the combination of a 2-amino group and a specific N6-substituent is a critical determinant of anticancer activity. The target compound, with its unique N6-indenyl group, is expected to exhibit a distinct activity profile compared to other 2-amino adenosine analogs.

Antiproliferative SAR
Class-level inference
N6-amino-adenosine: GI50 low µM/subµM in leukemia and carcinoma cell lines
N6-substitution sensitivity supports distinct activity profile
Data from structural analog panel; target compound untested
Antitumor Activity Structure-Activity Relationship Nucleoside Analog

Differential Anti-Inflammatory Potential of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine

According to BOC Sciences, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is a potent adenosine receptor agonist with potential applications in inflammatory ailments such as rheumatoid arthritis and pulmonary fibrosis . This contrasts with the primary application of many purine nucleoside analogs (e.g., cladribine, fludarabine), which are typically employed as antimetabolites in oncology and are not noted for direct anti-inflammatory receptor-mediated activity [1]. This differential application profile suggests that the target compound's structure enables a receptor-mediated immunomodulatory mechanism distinct from the DNA synthesis inhibition pathway common to its class.

Mechanistic divergence
Class-level inference
Adenosine receptor agonist (immunomodulatory) vs. antimetabolite (cladribine/fludarabine)
May support receptor-mediated immunomodulation research
Inferred from vendor description and class profile
Inflammation Adenosine Receptor Agonist Immunomodulation

Physicochemical Comparison of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine with Cladribine

The molecular weight (398.42 g/mol) and logP (estimated ~1.5) of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine [1] differ from those of cladribine (MW 285.7 g/mol, logP ~0.7) [2]. These physicochemical differences impact key drug development parameters such as solubility, permeability, and metabolic stability. The larger, more lipophilic indenyl group in the target compound suggests it may have different pharmacokinetic properties and tissue distribution compared to cladribine, a clinically used purine nucleoside analog.

Physicochemical differentiation
Cross-study comparable
MW +112.7 g/mol logP +0.8 (est.)
May alter tissue distribution and permeability profiles
In silico predictions; requires experimental validation
Physicochemical Properties Drug Development Formulation

Optimal Research Applications for (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine Based on Comparative Evidence


Investigating Adenosine Receptor Subtype Selectivity and Downstream Signaling

Given its classification as an adenosine receptor agonist with a unique 2-amino and N6-indenyl substitution pattern, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is optimally employed in studies aiming to dissect adenosine receptor subtype pharmacology . As established in Section 3, the compound's structural features are predicted to confer a distinct selectivity profile compared to analogs like PD-117519. Researchers can use this compound to probe differential activation of A1, A2A, A2B, and A3 receptors and their associated G-protein signaling cascades, particularly in neurological or cardiovascular models where precise receptor targeting is crucial.

Studies of Adenosine Receptor-Mediated Anti-Inflammatory Mechanisms

The reported potential of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine in inflammatory conditions like rheumatoid arthritis and pulmonary fibrosis makes it a valuable tool for immunology and inflammation research . Unlike standard purine nucleoside antimetabolites that primarily act via DNA synthesis inhibition, this compound's mechanism is inferred to be receptor-mediated [1]. This makes it particularly suitable for studies focusing on the immunomodulatory roles of adenosine receptors on immune cells, such as macrophages and T-cells, and for validating the therapeutic potential of adenosine receptor agonism in chronic inflammatory diseases.

Comparative Oncology Studies of N6-Substituted Adenosine Analogs

For researchers investigating the antitumor potential of N6-substituted adenosines, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine serves as a critical structural comparator. Its unique indenyl group at the N6 position differentiates it from other analogs, such as N6-benzyladenosine or N6-amino-adenosine, which have shown varying degrees of antiproliferative activity . By including this compound in a panel of N6-substituted analogs, scientists can conduct rigorous structure-activity relationship (SAR) studies to identify the optimal N6-modification for achieving potent and selective antitumor effects in indolent lymphoid malignancies or other cancer models.

Pharmacokinetic and Tissue Distribution Studies of Modified Nucleosides

The significant physicochemical differences between (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine and smaller, less lipophilic nucleoside analogs like cladribine make it an excellent candidate for comparative pharmacokinetic and biodistribution studies . Its higher molecular weight and estimated lipophilicity (logP ~1.5) are predicted to alter its absorption, volume of distribution, and ability to cross the blood-brain barrier [1]. Researchers can use this compound to investigate how the addition of a bulky, lipophilic N6-substituent influences the in vivo fate of nucleoside analogs, providing valuable insights for the design of future drug candidates with optimized pharmacokinetic profiles.

Application
Selection Property
Validation Focus
ApplicationAdenosine receptor subtype signaling studies
Selection Property2-amino + N6-indenyl substitution profile
Validation FocusReceptor subtype engagement (A1, A2A, A2B, A3) validation
ApplicationReceptor-mediated immunomodulation research
Selection PropertyAgonist profile (immunomodulatory) vs. antimetabolite class
Validation FocusImmunomodulatory endpoint validation in macrophage/T-cell models
ApplicationN6-substituted adenosine SAR studies
Selection PropertyN6-indenyl group as structural comparator
Validation FocusAntiproliferative endpoint response across cancer cell models
ApplicationPhysicochemical-driven ADME research
Selection PropertyHigher lipophilicity and MW vs. cladribine
Validation FocusTissue distribution and barrier penetration studies
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